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Abstract

This technical guide provides a comprehensive overview of Solochrome Azurine, a versatile
triarylmethane dye. It delves into its chemical identity, molecular structure, physicochemical
properties, and synthesis. The guide further explores the mechanistic basis of its function as
both a pH indicator and a sensitive stain for metal ions, with a particular focus on its application
in the biomedical field for the detection of aluminum and beryllium in tissue samples. Detailed
experimental protocols, data presentation, and workflow visualizations are included to equip
researchers, scientists, and drug development professionals with the practical knowledge
required for the effective utilization of this compound.

Chemical Identity and Molecular Structure

Solochrome Azurine, also known by a variety of synonyms including Mordant Blue 1, Chrome
Azurol B, and Eriochrome Azurol B, is a synthetic dye belonging to the triarylmethane class.[1]
Its unique chemical structure is the basis for its utility in a range of scientific applications.

CAS Number: 1796-92-5[1][2][3]
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Molecular Formula: C23H16Cl206-2Na[2]

The molecular structure of Solochrome Azurine is characterized by a central carbon atom
bonded to three aromatic rings. This structure facilitates the delocalization of electrons, which is
responsible for the compound's intense color. The presence of hydroxyl and carboxylic acid
functional groups allows the molecule to act as a pH indicator and to form complexes with
metal ions.

Caption: 2D representation of the Solochrome Azurine molecule.

Physicochemical Properties

Solochrome Azurine is typically encountered as a brown to orange or red powder.[4] Its
solubility in water is a key property for its use in aqueous solutions for staining and titrations.[1]

Property Value Source

Molecular Weight 459.27 g/mol (acid form) [1]

503.24 g/mol (disodium salt) [4]

Appearance Brown to orange or red powder  [4]

N Soluble in water, slightly
Solubility ] [1]
soluble in ethanol

Color in Acidic Solution Yellow [2]

Color in Alkaline Solution Blue [2]

Synthesis and Manufacturing

The synthesis of Solochrome Azurine involves a condensation reaction followed by oxidation.
[1] This process is a classic example of the formation of triarylmethane dyes.

Manufacturing Process:[1]

o Condensation: 2,6-Dichlorobenzaldehyde is condensed with 2-Hydroxy-3-methylbenzoic
acid. This reaction joins the aldehyde with two molecules of the benzoic acid derivative to
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form the leuco base of the dye.

o Oxidation: The resulting leuco compound is then oxidized. This step is crucial as it forms the
conjugated system that gives the dye its color.

o Salt Formation: The final product is converted into its disodium salt to enhance its water
solubility.

Starting Materials

Manufacturing Steps Final Product

2-Hydroxy-3-methylbenzoic acid

Condensation Reaction P Oxidation P Conversion to Sodium Salt Solochrome Azurine

2,6-Dichlorobenzaldehyde

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Solochrome Azurine.

Mechanism of Action in Key Applications

The utility of Solochrome Azurine stems from its ability to change color in response to pH
changes and its capacity to form colored complexes with metal ions.

As a pH Indicator: The color change of Solochrome Azurine is due to the protonation and
deprotonation of its hydroxyl and carboxylic acid groups. In acidic conditions, the molecule is
fully protonated, resulting in a yellow color. As the pH increases, these groups deprotonate,
leading to a change in the electronic structure and a shift in the absorption spectrum, which is
observed as a transition to blue in alkaline conditions.[2]

In Metal Detection: Solochrome Azurine forms stable, colored complexes with certain metal
ions, most notably aluminum (ARR*) and beryllium (Be?*).[5][6] The formation of these
complexes involves the coordination of the metal ion with the hydroxyl and carboxyl groups of
the dye molecule. This interaction alters the electronic properties of the dye, leading to a
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distinct color change that can be used for the qualitative and quantitative determination of
these metals.

Applications in Research and Drug Development

Solochrome Azurine has found significant application in various scientific fields, particularly in
histology and analytical chemistry.

Histological Staining of Aluminum and Beryllium

A primary application of Solochrome Azurine is in the histological demonstration of aluminum
and beryllium in tissue samples, especially bone.[5][6][7] This is of particular importance in the
context of patients with chronic renal failure on long-term hemodialysis, who can accumulate
toxic levels of aluminum in their bones.[7]

Studies have shown that Acid Solochrome Azurine (ASA) staining is a highly sensitive
method for detecting bone aluminum, with some research suggesting it is more sensitive than
the traditional aluminon stain.[8][9][10] The ASA stain has been shown to correlate well with
aluminum levels determined by flameless atomic absorption spectrophotometry.[7]

Complexometric Titrations

In analytical chemistry, Solochrome Azurine can be used as an indicator in complexometric
titrations. Its ability to form colored complexes with metal ions allows for the determination of
the endpoint of a titration. When a metal ion is titrated with a chelating agent such as EDTA, the
free metal ion is complexed by the titrant. At the endpoint, the titrant removes the metal ion
from the dye-metal complex, resulting in a color change.

Experimental Protocol: Acid Solochrome Azurine
Staining for Aluminum in Bone

The following is a representative protocol for the staining of aluminum in undecalcified bone
sections.

Materials:

¢ Undecalcified bone sections embedded in resin
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Acid Solochrome Azurine (ASA) solution (0.2% w/v in 2% acetic acid)

Distilled water

Microscope slides and coverslips

Mounting medium

Procedure:

o Cut undecalcified bone sections at 5-10 um thickness and mount on microscope slides.
o Deparaffinize and rehydrate the sections if necessary.

 Incubate the slides in the ASA staining solution at room temperature for 10-15 minutes.
» Rinse the slides thoroughly with distilled water to remove excess stain.

o Dehydrate the sections through a graded series of ethanol.

o Clear the sections in xylene or a xylene substitute.

e Mount a coverslip using a suitable mounting medium.

Results:

e Aluminum deposits will stain a distinct blue color.

e The bone matrix will be counterstained a pale yellow to orange color.

Safety and Handling

While not classified as hazardous under REACH/CLP legislation, it is recommended to handle
Solochrome Azurine with standard laboratory precautions.[6] This includes wearing
appropriate personal protective equipment such as gloves and safety glasses. Avoid inhalation
of the powder and ensure good ventilation in the work area.

Conclusion
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Solochrome Azurine is a valuable and versatile dye with important applications in both
analytical chemistry and biomedical research. Its well-characterized chemical properties and its
sensitive and specific interactions with certain metal ions make it an indispensable tool for
researchers and clinicians, particularly in the study of metal-related pathologies. This guide has
provided a comprehensive overview of its properties, synthesis, and key applications, with the
aim of facilitating its effective use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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